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Introduction

Naphthaleneacetamide (NAD), a synthetic auxin, is a widely utilized plant growth regulator for

the chemical thinning of fruit in various crops, particularly apples and pears.[1][2] Effective fruit

thinning is a critical horticultural practice to manage crop load, which prevents alternate

bearing, increases the size and quality of the remaining fruit, and avoids limb breakage.[3][4]

NAD is considered a milder thinning agent compared to Naphthalene Acetic Acid (NAA),

making it a safer option in certain conditions, though its efficacy can be influenced by

environmental factors, application timing, and cultivar.[3][5] These protocols provide a

comprehensive guide for researchers and scientists to design and execute fruit thinning

experiments using NAD.

Mechanism of Action
The precise mechanism by which NAD induces fruit abscission is complex and involves

hormonal crosstalk. The primary hypothesis is that the application of synthetic auxins like NAD

stimulates the production of ethylene, a key hormone that promotes the formation of an

abscission layer at the base of the pedicel, leading to fruit drop.[2][6] An alternative theory

suggests that NAD may work by reducing the natural auxin transport from the fruitlet, which is

essential for its retention on the tree.[6] A disruption in this auxin flow signals the tree to initiate

the abscission process.
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Caption: Simplified signaling pathway for NAD-induced fruit abscission.

Experimental Protocols
Protocol 1: General Fruit Thinning Efficacy Trial
This protocol outlines a standard experiment to determine the efficacy of different NAD

concentrations on a specific fruit cultivar.

1. Experimental Design:

Layout: Employ a Randomized Complete Block Design (RCBD) with 4-6 single-tree

replications per treatment. Blocks should be established based on any field gradients (e.g.,

slope, soil type).

Treatments:

Untreated Control (sprayed with water and surfactant only).

NAD at various concentrations (e.g., 25, 50, 80 ppm).[1][6]

Optional: A positive control using another standard thinner like NAA or Carbaryl.[1]

Tree Selection: Select healthy, mature trees of uniform size and crop load.

2. Preparation of NAD Solution:
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Use a commercial formulation of NAD (e.g., Amid-Thin®).

Calculate the amount of product needed to achieve the desired parts per million (ppm)

concentration in a given volume of water (typically per 100 gallons).

Add a non-ionic surfactant to the spray tank as recommended by the product label to

improve coverage and uptake.[7]

Continuously agitate the solution in the spray tank.

3. Application:

Timing: Application timing is critical. The optimal window is typically from petal fall to when

fruitlets reach 5-12 mm in diameter.[7][8] Record the exact timing relative to full bloom (e.g.,

days after full bloom) and the average fruitlet diameter.

Method: Apply as a dilute spray to the point of runoff, ensuring thorough coverage of all

foliage and fruitlets. Use a calibrated airblast or handgun sprayer.

Environmental Conditions: Apply sprays in the morning under calm, quick-drying conditions.

Record the temperature, humidity, and cloud cover, as these can influence chemical uptake

and efficacy.[5] Ideal temperatures for uptake are generally between 75–85°F (24–29°C).[7]

4. Data Collection and Analysis:

Fruit Set: Before spraying, tag 4-5 representative limbs per tree. Count the number of flower

clusters on each limb. After the natural "June drop" is complete (4-6 weeks post-application),

count the number of remaining fruit on the tagged limbs to determine the final fruit set.

Fruit Drop: Collect and count dropped fruitlets from under the canopy at weekly intervals

after application.

Harvest Data: At commercial harvest, measure the total yield (kg per tree), average fruit

weight (g), fruit diameter (mm), and quality parameters (e.g., firmness, soluble solids

content, color).
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Return Bloom: The following spring, assess the flowering intensity on a rated scale (e.g., 1-5)

to determine the effect of thinning on reducing biennial bearing.

Statistical Analysis: Analyze data using ANOVA appropriate for an RCBD. Use mean

separation tests (e.g., Tukey's HSD) to identify significant differences between treatments.

Quantitative Data Summary
The following tables summarize quantitative data from fruit thinning experiments using NAD on

different crops.

Table 1: Effect of NAD on 'Gerdi' Apricot Thinning[6][9]

Treatment (mg L⁻¹) Year Fruit Drop (%) Fruit Weight (g)

Control 2006 25.3 28.5

2007 24.1 29.1

NAD @ 20 2006 31.6 30.2

2007 28.9 29.8

NAD @ 40 2006 38.4 32.7

2007 34.5 31.2

NAD @ 80 2006 45.1 33.5

2007 42.6 34.1*

* Indicates a statistically significant difference from the control group in the respective year.

Table 2: General Application Rates for NAD in Apples[1][7]
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Cultivar Group Application Timing
Concentration
(ppm)

Notes

General Use Petal Fall 25 - 50
Often used as an

early thinning spray.[1]

Easy/Moderate to

Thin

Petal Fall to 5 mm fruit

diameter

8 - 12 oz Amid-Thin

W/100 gal

Can be combined with

Carbaryl for more

aggressive thinning.[5]

[7]

'Delicious' & 'Fuji' Not Recommended N/A

High risk of causing

pygmy (seedless) fruit

that persists to

harvest.[1][2][7]

Visualized Experimental Workflow
The following diagram illustrates the logical flow of a typical fruit thinning experiment.
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Caption: Workflow for a Naphthaleneacetamide fruit thinning experiment.
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Important Considerations and Limitations
Cultivar Specificity: The response to NAD can vary significantly between cultivars. For

example, it should never be used on 'Delicious' or 'Fuji' apples as it can cause the formation

of small, unmarketable "pygmy" fruits that do not abscise.[1][2][7]

Temperature Effects: Uptake and activity of NAD are enhanced by warmer temperatures.

Applications made during cool periods may be less effective, while applications followed by

high temperatures (>85°F or 30°C) can lead to over-thinning.[1][10]

Tree Vigor: Trees under stress (e.g., from drought, disease, or poor nutrition) are more

sensitive to chemical thinners and can be easily over-thinned.[10]

Combination Sprays: For a more potent thinning effect, NAD is sometimes combined with

other chemical thinners like carbaryl.[5] However, these combinations increase the risk of

over-thinning and should be tested on a small scale first.

Coverage: Thorough and uniform spray coverage is essential for consistent results. Low-

volume or concentrated sprays are generally less effective.[7][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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